1-[(2-bromo-4-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 2-(2-bromo-4-methylphenoxy)-1-[4-(4-nitrophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H20BrN3O4/c1-14-2-7-18(17(20)12-14)27-13-19(24)22-10-8-21(9-11-22)15-3-5-16(6-4-15)23(25)26/h2-7,12H,8-11,13H2,1H3
• InChI Key: LHAIPURVIUHNKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C19H20BrN3O4
• Molecular Weight: 434.3 g/mol

Description

The compound “1-[(2-bromo-4-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine” is a complex organic molecule that contains several functional groups. It has a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to bind to various receptors in the body. The molecule also contains a nitrophenyl group, a bromomethylphenoxy group, and an acetyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a nitrophenyl group, a bromomethylphenoxy group, and an acetyl group. The presence of these groups would influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromine atom on the bromomethylphenoxy group could potentially be replaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitro group and the nonpolar methyl group could influence the compound’s solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many piperazine derivatives have biological activity and are used in pharmaceuticals. They can act as antagonists or agonists for various receptors in the body.

Safety and Hazards

As with any chemical compound, handling “1-[(2-bromo-4-methylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine” would require appropriate safety precautions. The specific hazards would depend on the compound’s physical and chemical properties.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of pharmaceuticals. Further studies could also investigate the compound’s reactivity and the potential to modify its structure to enhance its properties.